N-(2,5-dimethoxyphenyl)-4-ethoxy-3-nitrobenzamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-4-ethoxy-3-nitrobenzamide
• InChI: InChI=1S/C17H18N2O6/c1-4-25-16-7-5-11(9-14(16)19(21)22)17(20)18-13-10-12(23-2)6-8-15(13)24-3/h5-10H,4H2,1-3H3,(H,18,20)
• InChI Key: ARLKXDGJYGSTKE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=C(C=CC(=C2)OC)OC)[N+](=O)[O-]
• Molecular Formula: C17H18N2O6
• DSSTOX Substance ID: DTXSID50973134
• Molecular Weight: 346.3 g/mol
• CAS RN: 5756-19-4

Description

The compound “N-(2,5-dimethoxyphenyl)-4-ethoxy-3-nitrobenzamide” is an organic compound containing a benzamide group (a carboxamide group attached to a phenyl ring), which is substituted with dimethoxy and ethoxy groups, and a nitro group. The presence of these functional groups suggests that the compound could have interesting chemical properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound would likely show the presence of strong intramolecular forces due to the polar nature of the nitro, ethoxy, and amide groups. This could potentially influence its physical and chemical properties.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the nitro group could be reduced to an amine, or the amide group could be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of the polar nitro, ethoxy, and amide groups could make it somewhat soluble in polar solvents.

Future Directions

The potential applications of this compound would likely depend on its physical, chemical, and biological properties. Further studies could explore these properties in more detail.